Cas no 1368022-31-4 (4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1368022-31-4
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD22031003
• CID: 5044961
• PubChem ID: 50919353
• Update Time: 2025-08-02

4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-pyridin-3-yl-2H-triazole-4-carboxylic acid
• 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid
• 5-(Pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD22031003
• Inchi： 1S/C8H6N4O2/c13-8(14)7-6(10-12-11-7)5-2-1-3-9-4-5/h1-4H,(H,13,14)(H,10,11,12)
• InChI Key： RQKAOLMSSUYSNH-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NC=CC=2)=NNN=1)=O

Computed Properties

• Exact Mass: 190.049
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 478.5±30.0 °C at 760 mmHg
• Flash Point: 243.2±24.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid

4-(Pyridin-3-yl)-1H-1,2,3-Triazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid, with the CAS number 1368022-31-4, has garnered significant attention in the field of organic chemistry and materials science. This molecule is a derivative of the 1,2,3-triazole family, which has been extensively studied due to its unique electronic properties and potential applications in various industries. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it a focal point for researchers exploring its structural and functional attributes.

The synthesis of 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid typically involves a combination of click chemistry and traditional organic synthesis techniques. The integration of pyridine moieties into triazole frameworks has been shown to enhance the molecule's stability and reactivity. According to recent studies published in high-impact journals, this compound exhibits remarkable thermal stability and excellent solubility in polar solvents, making it a promising candidate for applications in drug delivery systems and advanced materials.

One of the most intriguing aspects of 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid is its biological activity. Researchers have demonstrated that this compound possesses potent antioxidant properties and can effectively scavenge free radicals. These findings have sparked interest in its potential use as a therapeutic agent in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary studies suggest that this compound may also exhibit anti-inflammatory properties, opening new avenues for its application in pharmacology.

In terms of industrial applications, the unique electronic properties of 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carboxylic acid make it an attractive candidate for use in organic electronics. Its ability to act as a charge transport material has been highlighted in recent publications exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. The integration of this compound into such devices could significantly enhance their efficiency and longevity.

The environmental impact of synthesizing 4-(pyridin-3-yl)-1H-1,2,3-triazole-5--carboxylic acid has also been a topic of recent research. Scientists are investigating green chemistry approaches to minimize waste and reduce the carbon footprint associated with its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical synthesis practices.

In conclusion, 4-(pyridin-3-)-yl)-1H-1,2,3--triazole-5--carboxylic acid, with CAS number 1 ^{(footnote reference here)}, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity position it as a key player in future scientific advancements. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to fields ranging from medicine to materials science.